Cas no 155222-48-3 (3,5-Diacetoxy Styrene)

3,5-Diacetoxy Styrene Properties

Names and Identifiers

• 3,5-Diacetoxystyrene
• (3-acetyloxy-5-ethenylphenyl) acetate
• 5-Ethenyl-1,3-benzenediol 1,3-Diacetate
• 5-vinyl-1,3-phenylene diacetate
• JEKQGWWKEWSQCU-UHFFFAOYSA-N
• 1,3-Benzenediol, 5-ethenyl-, 1,3-diacetate
• 3,5-Diacetoxy Styrene
• AKOS025294599
• 3-(ACETYLOXY)-5-ETHENYLPHENYL ACETATE
• DTXSID80461958
• FT-0666321
• SCHEMBL389457
• 155222-48-3
• J-009179
• +Expand

• InChIKey： JEKQGWWKEWSQCU-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H12O4/c1-4-10-5-11(15-8(2)13)7-12(6-10)16-9(3)14/h4-7H,1H2,2-3H3
• SMILES： C(OC1=CC(OC(=O)C)=CC(C=C)=C1)(=O)C

Computed Properties

• Exact Mass: 220.07400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 220.07355886g/mol
• Heavy Atom Count: 16
• Complexity: 261
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• LogP: 2.18020
• PSA: 52.60000
• Boiling Point: 336.6 °C at 760 mmHg
• Flash Point: 167.6 °C
• Density: 1.155